![molecular formula C8H11N5O2 B14582898 6-[(2-Hydroxyethyl)amino]-9-methyl-1,9-dihydro-2H-purin-2-one CAS No. 61494-88-0](/img/structure/B14582898.png)
6-[(2-Hydroxyethyl)amino]-9-methyl-1,9-dihydro-2H-purin-2-one
Overview
Description
6-[(2-Hydroxyethyl)amino]-9-methyl-1,9-dihydro-2H-purin-2-one is a chemical compound with the molecular formula C9H13NO2. It is a derivative of purine, a heterocyclic aromatic organic compound that is significant in biochemistry. This compound is known for its various applications in scientific research, particularly in the fields of chemistry, biology, and medicine.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-[(2-Hydroxyethyl)amino]-9-methyl-1,9-dihydro-2H-purin-2-one typically involves the reaction of 9-methyl-1,9-dihydro-2H-purin-2-one with 2-hydroxyethylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and may require a catalyst to proceed efficiently. The reaction conditions, including temperature and pH, are optimized to ensure high yield and purity of the product.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. The process is designed to be cost-effective and environmentally friendly, with minimal waste generation. Quality control measures are implemented to ensure the consistency and purity of the final product.
Chemical Reactions Analysis
Types of Reactions
6-[(2-Hydroxyethyl)amino]-9-methyl-1,9-dihydro-2H-purin-2-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert it into different reduced forms.
Substitution: It can undergo nucleophilic substitution reactions, where the hydroxyethyl group can be replaced by other nucleophiles.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles like amines and thiols. The reactions are typically carried out under controlled conditions, with specific temperatures, solvents, and catalysts to achieve the desired products.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups.
Scientific Research Applications
6-[(2-Hydroxyethyl)amino]-9-methyl-1,9-dihydro-2H-purin-2-one has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and nucleic acids.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of certain diseases.
Industry: It is used in the production of pharmaceuticals and other chemical products.
Mechanism of Action
The mechanism of action of 6-[(2-Hydroxyethyl)amino]-9-methyl-1,9-dihydro-2H-purin-2-one involves its interaction with specific molecular targets, such as enzymes
Properties
CAS No. |
61494-88-0 |
|---|---|
Molecular Formula |
C8H11N5O2 |
Molecular Weight |
209.21 g/mol |
IUPAC Name |
6-(2-hydroxyethylamino)-9-methyl-1H-purin-2-one |
InChI |
InChI=1S/C8H11N5O2/c1-13-4-10-5-6(9-2-3-14)11-8(15)12-7(5)13/h4,14H,2-3H2,1H3,(H2,9,11,12,15) |
InChI Key |
GQQRBGLISCGFJL-UHFFFAOYSA-N |
Canonical SMILES |
CN1C=NC2=C(NC(=O)N=C21)NCCO |
Origin of Product |
United States |
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